PI3Kα
  • AMG 511
    AMG 511
    • Cat. No.:
    • B605409
    • CAS No.:
    • Molecular Formula:
    • C22H28FN9O3S
    • Molecular Weight:
    • 517.6 g/mol
    Description
    AMG-511 is a potent and selective pan class I PI3K inhibitor exhibiting IC50 values of 8, 11, 2, and 6 nM against the PI3K β, α, β, and ≤ isoforms respectively. AMG 511 inhibited PI3K pathway signaling in U87 M...
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  • Dactolisib Tosylate
    Dactolisib Tosylate
    • Cat. No.:
    • B606927
    • CAS No.:
    • 1028385-32-1
    • Molecular Formula:
    • C37H31N5O4S
    • Molecular Weight:
    • 641.7 g/mol
    Description
    Dactolisib Tosylate is the tosylate salt form of dactolisib, an orally bioavailable imidazoquinoline targeting the phosphatidylinositol 3 kinase (PI3K) and the mammalian target of rapamycin (mTOR), with potentia...
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  • Nemiralisib hydrochloride
    Nemiralisib hydrochloride
    • Cat. No.:
    • B609525
    • CAS No.:
    • 1254036-77-5
    • Molecular Formula:
    • C26H29ClN6O
    • Molecular Weight:
    • 477.0 g/mol
    Description
    GSK-2269557 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
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  • HS-173
    HS-173
    • Cat. No.:
    • B612030
    • CAS No.:
    • 1276110-06-5
    • Molecular Formula:
    • C21H18N4O4S
    • Molecular Weight:
    • 422.5 g/mol
    Description
    HS-173 is an imidazopyridine analog that acts as a PI3Kα inhibitor with an IC50 value of 0.8 nM. It demonstrates antiproliferative activity in T47D, SK-BR-3, and MCF-7 cells with IC50 values of 0.6, 1.5, and 7.8...
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  • Brevianamide F
    Brevianamide F
    • Cat. No.:
    • B1667782
    • CAS No.:
    • 38136-70-8
    • Molecular Formula:
    • C16H17N3O2
    • Molecular Weight:
    • 283.32 g/mol
    Description
    Brevianamide F is a pyrrolopyrazine that is hexahydropyrrolo[1,2-a]pyrazine-1,4-dione bearing an indol-3-ylmethyl substituent at position 3 (the 3S,8aS-diastereomer, obtained by formal cyclocondensation of L-try...
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  • PKI-179 hydrochloride
    PKI-179 hydrochloride
    • Cat. No.:
    • B2743481
    • CAS No.:
    • Molecular Formula:
    • C25H29ClN8O3
    • Molecular Weight:
    • 525.0 g/mol
    Description
    PKI-179 is an orally bioavailable dual inhibitor of PI3K and mammalian target of rapamycin (mTOR). In an in vitro enzymatic assay, it potently inhibits PI3K (IC50s = 8, 24, 17, and 74 nM for isoforms α, β, δ, an...
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  • AS-604850
    AS-604850
    • Cat. No.:
    • B7899884
    • CAS No.:
    • 1287781-75-2
    • Molecular Formula:
    • C11H5F2NO4S
    • Molecular Weight:
    • 285.23 g/mol
    Description
    5-[(2,2-difluoro-1,3-benzodioxol-5-yl)methylidene]thiazolidine-2,4-dione is a member of benzodioxoles.
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  • PI3K/mTOR Inhibitor-1
    PI3K/mTOR Inhibitor-1
    • Cat. No.:
    • B11932916
    • CAS No.:
    • Molecular Formula:
    • C16H15BrN2O3
    • Molecular Weight:
    • 363.21 g/mol
    Description
    PI3K/mTOR Inhibitor-1 is a useful research compound. Its molecular formula is C16H15BrN2O3 and its molecular weight is 363.21 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PI3K/mTOR Inhibi...
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  • PI3K-IN-35
    PI3K-IN-35
    • Cat. No.:
    • B12400824
    • CAS No.:
    • Molecular Formula:
    • C25H23N7O2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    PI3K-IN-35 is a useful research compound. Its molecular formula is C25H23N7O2 and its molecular weight is 453.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PI3K-IN-35 suitable for many r...
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  • ETP-46321
    ETP-46321
    • Cat. No.:
    • B15541992
    • CAS No.:
    • Molecular Formula:
    • C20H27N9O3S
    • Molecular Weight:
    • 473.6 g/mol
    Description
    inhibits PI3K alpha and PI3K delta;  structure in first source
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